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1-azido-4-iodobutane temperature sensitivity

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Azido-4-iodobutane

CAS No.: 148759-55-1

Cat. No.: S3666346

Chemical Profile & Safety Considerations

The following table summarizes the basic identifying information for 1-azido-4-iodobutane [1].

Property Specification

CAS Number 148759-55-1

Molecular Formula CaHsINs

Molecular Weight 225.032 g/mol

IUPAC Name Butane, 1-azido-4-iodo-

Common Synonyms 1l-azido-4-iodobutane; 4-azidobutyl iodide

Primary Hazards: Organic azides are generally considered shock, friction, and heat-sensitive. While a
specific decomposition temperature for 1-azido-4-iodobutane is not listed in the available safety data [1],
the broader chemical literature emphasizes that azides can decompose violently under stress. One study on a
different but sensitive azide compound reported impact sensitivity as low as 8 J and friction sensitivity of 80

N [2], highlighting the need for extreme care.
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Frequently Asked Questions (FAQS)

Q1: What is the maximum safe operating temperature for 1-azido-4-iodobutane? There is no explicitly
documented maximum safe temperature for this specific compound. As a best practice, it is strongly
recommended to keep the compound at or below room temperature (20-25°C) whenever possible. All
reactions and purification steps (like distillation) should be conducted with careful temperature control and

behind a safety shield.

Q2: I am using this compound in a SPAAC (Strain-Promoted Azide-Alkyne Cycloaddition) reaction.
How do temperature and pH affect the reaction? While not studied directly with 1-azide-4-iodobutane,

general principles for SPAAC reactions using other azides have been established [3].

e Temperature: Increasing temperature accelerates the reaction. One study found that raising the
temperature from 25°C to 37°C increased the reaction rate constant by approximately 20-40%,
depending on the buffer system [3].

e pH: The reaction rate generally increases with higher pH (more basic conditions). For instance,
reactions in phosphate buffer at pH 9 were up to 50% faster than at pH 7 [3]. The choice of buffer also
matters, with HEPES often resulting in faster rates than PBS at the same pH.

Q3: What is a key synthetic application of 1-azido-4-iodobutane? A key use, documented in peer-
reviewed literature, is the one-pot synthesis of trisubstituted triazenes [4]. In this method, 1-azide-4-
iodobutane reacts with Grignard reagents (R-MgBr). The iodo-azide compound enables regioselective
triazene formation via an intramolecular cyclization step, and this method can be used to prepare aryl,

heteroaryl, vinyl, and alkyl triazenes [4].

Troubleshooting Guide

Problem Possible Cause Suggested Solution
Low yield in triazene Premature decomposition Ensure reagents are fresh and temperature
synthesis [4] of the azide; side reactions. is controlled. Slowly add the Grignard

reagent to the azide.

Unexpected Thermal stress; Confirm operation at recommended
decomposition or contamination with heavy temperatures. Use high-purity solvents and
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Problem Possible Cause Suggested Solution

darkening of solution metals or strong acids. ensure glassware is clean.

Low conversion in Suboptimal reaction Increase reaction temperature (with caution
SPAAC bioconjugation conditions. for azide stability) and/or use a HEPES

buffer at a slightly basic pH (e.g., 7.5-8.5)
(3].

Experimental Protocol: Synthesis of Trisubstituted
Triazenes

Below is a generalized workflow for using 1-azide-4-iodobutane in synthesis, based on the published

methodology [4].
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(Start Reaction Setup)

( 1. Dissolve 1-azido-4-iodobutane )

in anhydrous THF under inert atmosphere

(2. Cool mixture to 0°C (ice bathD

(3. Add Grignard reagent (R-MgBr))

dropwise with stirring

'

4. Warm to room temperature
and stir for 1-2 hours

'

5. Reaction Quench
(Add saturated aqueous NH4Cl)

l

6. Product Extraction
(With ethyl acetate or diethyl ether)

'

7. Purification
(Column chromatography)

l
(oot
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Key Considerations for this Protocol:

e Temperature Control: The initial cooling and slow addition are critical for controlling the exothermic
reaction and minimizing azide decomposition.

e Atmosphere: The reaction must be performed under an inert atmosphere (e.g., nitrogen or argon) to
maintain the integrity of the Grignard reagent.

e Safety: Standard personal protective equipment (PPE) including a lab coat, gloves, and safety
glasses is mandatory. Conduct all steps behind a safety shield, especially when scaling up.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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